Cas no 1806829-39-9 (3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806829-39-9
• MF: C₉H₆F₂N₄
• MW: 208.167547702789
• CID: 4854286
• Update Time: 2025-10-28

3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H6F2N4/c10-9(11)8-6(14)3-5(1-2-12)7(4-13)15-8/h3,9H,1,14H2
• InChI Key： MHLWPPMOFIDNEP-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(CC#N)=C(C#N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 0.5
• Topological Polar Surface Area: 86.5

Additional information on 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile

Exploring the Versatile Applications of 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1806829-39-9) in Modern Chemistry

The chemical compound 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1806829-39-9) has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core with multiple functional groups, serves as a valuable building block for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in its potential, especially in the development of novel drug candidates and crop protection agents.

One of the key reasons behind the growing popularity of 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile is its versatility in medicinal chemistry. The presence of both amino and cyano groups allows for diverse chemical modifications, making it an ideal intermediate for designing kinase inhibitors and other biologically active compounds. Recent studies highlight its role in the synthesis of potential anticancer agents, addressing one of the most pressing challenges in modern healthcare.

In the field of agrochemicals, this compound has shown promise as a precursor for developing new-generation pesticides and herbicides. The difluoromethyl group, in particular, enhances the bioactivity and stability of derived products, contributing to more effective and environmentally friendly solutions for crop protection. With the global push towards sustainable agriculture, the demand for such innovative chemicals is expected to rise significantly.

From a synthetic chemistry perspective, 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile offers numerous advantages. Its well-defined reactivity profile enables efficient cross-coupling reactions, nucleophilic substitutions, and cyclization processes. These characteristics make it a favorite among chemists working on heterocyclic compound synthesis, particularly in academic and industrial research settings.

The compound's molecular structure also makes it relevant to material science applications. Researchers are exploring its potential in creating organic electronic materials, where its conjugated system and electron-withdrawing groups could contribute to improved charge transport properties. This aligns with current trends in developing next-generation optoelectronic devices.

Quality control and analytical characterization of 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile are crucial aspects for researchers and manufacturers. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and verify structural integrity. These analytical methods are particularly important when the compound is used as a pharmaceutical intermediate, where strict quality standards must be maintained.

Market trends indicate growing interest in specialty chemicals like 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile. The compound's CAS number (1806829-39-9) has seen increased search activity in scientific databases, reflecting its rising importance in various research fields. Suppliers and manufacturers are responding to this demand by improving production processes and scaling up availability while maintaining competitive pricing.

Safety considerations for handling 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile follow standard laboratory protocols for fine chemicals. Proper personal protective equipment (PPE) including gloves and safety glasses should always be used. While not classified as hazardous under normal handling conditions, good laboratory practices should be observed to ensure safe usage in research and industrial applications.

The future outlook for 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile appears promising, with potential applications expanding into bioconjugation chemistry and proteomics research. Its unique combination of functional groups makes it particularly valuable for developing chemical probes and biomarkers, areas that are gaining traction in life sciences research. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this versatile compound.

For researchers seeking high-quality 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity is particularly critical when used as a building block in complex synthetic routes, where impurities could significantly impact downstream reactions and final product quality.

In conclusion, 3-Amino-6-cyano-2-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1806829-39-9) represents an important chemical entity with wide-ranging applications across multiple scientific disciplines. Its structural features and reactivity profile make it invaluable for drug discovery, agrochemical development, and advanced materials research. As scientific understanding of this compound deepens and synthetic applications expand, its role in facilitating chemical innovation is likely to grow even more significant in the coming years.